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Compound of Interest

Compound Name: Methiomeprazine

Cat. No.: B162253

Disclaimer: A specific Safety Data Sheet (SDS) for methiomeprazine could not be located.
Therefore, the following disposal procedures are based on best practices for the handling of
related phenothiazine compounds and general guidelines for pharmaceutical waste
management. It is imperative that all procedures are conducted in strict accordance with your
institution's Environmental Health and Safety (EHS) protocols and all applicable local, state,
and federal regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal-related activities, it is crucial to wear appropriate Personal
Protective Equipment (PPE). Based on the handling requirements for similar phenothiazine
compounds, the following PPE is recommended:

e Gloves: Chemical-resistant gloves are essential to prevent skin contact.

o Eye Protection: Safety goggles or a face shield should be worn to protect against splashes
or airborne particles.

o Lab Coat: A standard laboratory coat is required to protect clothing and skin.

» Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator should be used.

Step-by-Step Disposal Protocol
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The recommended method for the disposal of methiomeprazine is through a licensed
chemical waste disposal service. This ensures compliance with regulatory requirements and
minimizes environmental impact.

o Waste Identification and Classification: In the absence of specific data, methiomeprazine
should be conservatively managed as a hazardous pharmaceutical waste. Consult with your
institution's EHS department to confirm the appropriate waste classification and any specific
institutional requirements.

e Segregation and Collection:

o Collect all waste methiomeprazine, including pure substance, solutions, and any
contaminated materials (e.g., weighing paper, pipette tips, gloves), in a dedicated and
clearly labeled waste container.

o The container must be compatible with the chemical and have a secure, tight-fitting lid.

o Do not mix methiomeprazine waste with other waste streams unless explicitly approved
by your EHS department.

e Labeling:
o The waste container must be clearly labeled with the words "Hazardous Waste."

o The label should also include the full chemical name ("Methiomeprazine"), the Chemical
Abstracts Service (CAS) number (7009-43-0), and an estimate of the quantity of waste.

o Include any relevant hazard pictograms as required by your institution and the Globally
Harmonized System (GHS).

o Storage of Waste:
o Store the sealed waste container in a designated hazardous waste accumulation area.
o This area should be well-ventilated, secure, and separate from incompatible materials.

o Follow all institutional guidelines for the maximum allowable accumulation time for
hazardous waste.
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e Arranging for Disposal:
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

o The EHS department will arrange for the ultimate disposal of the methiomeprazine waste
through a licensed and approved hazardous waste treatment, storage, and disposal facility
(TSDF). The most common and recommended method for the destruction of
pharmaceutical waste is incineration at a permitted facility[1].

» Decontamination of Empty Containers:

o Empty containers that held methiomeprazine should be triple-rinsed with a suitable
solvent (e.g., ethanol or acetone).

o The rinsate from this cleaning process must be collected and disposed of as hazardous
waste along with the methiomeprazine waste[2].

Quantitative Data Summary

Due to the lack of a specific Safety Data Sheet for methiomeprazine, the following table
provides data for related phenothiazine compounds to serve as a reference for handling and
storage considerations.

Property Trimeprazine Tartrate

CAS Number 4330-99-8

Molecular Formula C36H44N4S2 - 2C4H606

Molecular Weight 373.49 g/mol (for Trimeprazine)

Primary Hazard Toxic if swallowed[3]

Storage Store locked up in a dry, well-ventilated place[3]

Experimental Protocols

The general protocol for preparing methiomeprazine waste for disposal involves careful
collection, segregation, and labeling, as detailed in the "Step-by-Step Disposal Protocol”

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b162253?utm_src=pdf-body
https://www.pwaste.com/HW-Drugs
https://www.benchchem.com/product/b162253?utm_src=pdf-body
https://www.benchchem.com/product/b162253?utm_src=pdf-body
https://lf-public.deq.utah.gov/WebLink/Download.aspx?dest=%2FWebLink%2FElectronicFile.aspx%3Fdocid%3D464158%26eqdocs%3DDSHW-2019-016472%26dbid%3D0
https://www.benchchem.com/product/b162253?utm_src=pdf-body
https://www.epa.gov/hw/frequent-questions-about-hazardous-waste-identification
https://www.epa.gov/hw/frequent-questions-about-hazardous-waste-identification
https://www.benchchem.com/product/b162253?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

section. The primary analytical method for determining the appropriate disposal route for a
chemical is through the guidelines set by the Environmental Protection Agency (EPA) under the
Resource Conservation and Recovery Act (RCRA). This involves determining if the waste is a
"listed" hazardous waste or if it exhibits "characteristics" of hazardous waste (ignitability,
corrosivity, reactivity, or toxicity)[1].

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of
methiomeprazine, from initial handling to final disposal.
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Methiomeprazine Disposal Workflow
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Caption: Logical workflow for the safe disposal of Methiomeprazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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